Cas no 914636-94-5 (N,N-Diethyl-N-(4-iodobenzyl)amine)

• Product Name: N,N-Diethyl-N-(4-iodobenzyl)amine
• CAS No: 914636-94-5
• MF: C₁₁H₁₆IN
• MW: 289.155915260315
• CID: 4728757
• Update Time: 2025-06-27

N,N-Diethyl-N-(4-iodobenzyl)amine Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-N-(4-iodobenzyl)amine
• N-ethyl-N-(4-iodobenzyl)ethanamine
• WJWOTXQWEYQVBS-UHFFFAOYSA-N
• diethyl[(4-iodophenyl)methyl]amine

• Inchi： 1S/C11H16IN/c1-3-13(4-2)9-10-5-7-11(12)8-6-10/h5-8H,3-4,9H2,1-2H3
• InChI Key： WJWOTXQWEYQVBS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 126
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 270.2±15.0 °C at 760 mmHg
• Flash Point: 117.2±20.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N,N-Diethyl-N-(4-iodobenzyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Diethyl-N-(4-iodobenzyl)amine

N,N-Diethyl-N-(4-iodobenzyl)amine (CAS No. 914636-94-5): An Overview of Its Properties and Applications in Modern Research

N,N-Diethyl-N-(4-iodobenzyl)amine (CAS No. 914636-94-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, also known as DEIBA, is characterized by its iodine-substituted benzyl group and diethylamine moiety, which contribute to its distinct reactivity and functional versatility.

The molecular structure of N,N-Diethyl-N-(4-iodobenzyl)amine consists of a benzene ring with an iodine atom at the para position, attached to a benzyl group, which is further substituted with a diethylamine group. This arrangement provides the molecule with both aromatic and aliphatic functionalities, making it an attractive candidate for a wide range of synthetic transformations and biological studies.

In the realm of medicinal chemistry, N,N-Diethyl-N-(4-iodobenzyl)amine has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent research has highlighted its utility in the development of novel pharmaceutical agents, particularly those targeting specific receptors or enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of DEIBA exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Moreover, the iodine substituent in N,N-Diethyl-N-(4-iodobenzyl)amine makes it an excellent precursor for radioisotope labeling, a technique widely used in diagnostic imaging and drug metabolism studies. The ability to introduce radioactive isotopes into the molecule allows researchers to track its distribution and metabolism in vivo, providing valuable insights into its pharmacokinetic properties.

In materials science, N,N-Diethyl-N-(4-iodobenzyl)amine has shown promise as a ligand for metal complexes. These complexes have been investigated for their catalytic activity in various organic reactions, such as cross-coupling reactions and polymerization processes. A notable example is the use of DEIBA-based ligands in palladium-catalyzed Suzuki-Miyaura coupling reactions, which are crucial for the synthesis of complex organic molecules.

The synthesis of N,N-Diethyl-N-(4-iodobenzyl)amine typically involves the reaction of 4-iodobenzyl chloride with diethylamine under mild conditions. This straightforward synthetic route ensures high yields and purity, making it accessible for both academic and industrial applications. The compound's stability under various reaction conditions further enhances its utility as a reagent in organic synthesis.

From a safety perspective, while N,N-Diethyl-N-(4-iodobenzyl)amine is not classified as a hazardous material, it is important to handle it with care due to its potential reactivity with certain chemicals. Proper storage and handling protocols should be followed to ensure safe use in laboratory settings.

In conclusion, N,N-Diethyl-N-(4-iodobenzyl)amine (CAS No. 914636-94-5) is a multifaceted compound with significant potential in medicinal chemistry, materials science, and other advanced research areas. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists seeking to develop innovative solutions to complex problems. As research continues to uncover new applications and properties of this compound, its importance in modern scientific endeavors is likely to grow even further.